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Compound of Interest

Compound Name: 1-Cyclohexyl-1-pentanol

CAS No.: 7338-43-4

Cat. No.: B3029639

Get Quote

Executive Summary: Immediate Action Protocol
Stop. Do not pour 1-Cyclohexyl-1-pentanol down the drain. Assess. This substance is a

lipophilic, high-boiling organic alcohol. While its flash point (>100°C) technically classifies it as

"Combustible" rather than "Flammable" under many transport regulations, it must be managed

as Non-Halogenated Organic Solvent Waste in a laboratory setting. Execute. Segregate from

oxidizers. Collect in a compatible high-density polyethylene (HDPE) or glass container labeled

"Non-Halogenated Organic Waste" for thermal destruction (incineration).

Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand the properties that dictate its waste

stream. 1-Cyclohexyl-1-pentanol (CAS: 7338-43-4) is a secondary alcohol with significant

lipophilicity.[1]

Table 1: Physicochemical Properties Relevant to
Disposal
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Property Value Operational Implication

CAS Number 7338-43-4
Unique identifier for waste

manifests.[1]

Physical State Liquid (Colorless)
Requires liquid waste

containment (carboy/drum).[1]

Flash Point ~108°C (226°F)

Combustible. High energy

content makes it suitable for

fuel blending/incineration.[1]

Water Solubility Very Low (LogP ~3.[1]8)

Critical: Will phase-separate in

water.[1] Do not attempt

aqueous disposal; it will foul

water treatment systems.

Reactivity Stable

Incompatible with strong

oxidizing agents (e.g., chromic

acid, perchlorates).[1]

RCRA Status Non-Listed

Not a P- or U-listed waste, but

regulated as organic chemical

waste.[1]

Expert Insight: Unlike lighter alcohols (e.g., methanol, ethanol), 1-Cyclohexyl-1-pentanol has a

high boiling point (~243°C).[1] It does not evaporate quickly, meaning spills persist on surfaces,

creating long-term slip hazards and potential for slow oxidation.

Pre-Disposal Protocol: Segregation & Packaging
The "Self-Validating System" for safety relies on preventing incompatibility before the waste

even reaches the central accumulation area.
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Step 1: Waste Stream Characterization
Determine if your waste is "Pure" or a "Mixture."

Pure/Stock: Expired or surplus reagent.

Mixture: Reaction byproducts or extractions.

If mixed with Halogens (DCM, Chloroform): Must go to Halogenated Waste.

If mixed with Acetone/Ethanol: Can go to Non-Halogenated Waste.

Step 2: Container Selection
Primary Choice: HDPE (High-Density Polyethylene) Carboys. Excellent chemical resistance

to alcohols.

Secondary Choice: Amber Glass. Acceptable, but poses a breakage risk.

Prohibited: Do not use metal cans if the waste contains trace acids, as this causes corrosion

and leaks.

Step 3: Labeling Compliance
Every container must be labeled before the first drop of waste is added.

Standard Label: "Hazardous Waste - Non-Halogenated Organic."

Constituents: Explicitly list "1-Cyclohexyl-1-pentanol" and its approximate percentage.

Hazard Checkbox: Mark "Irritant" and "Combustible/Flammable" (standard practice for

organic streams).

Disposal Workflow
This logic flow ensures the material ends up in the correct incineration stream, preventing

regulatory fines and environmental release.
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Waste Generation:
1-Cyclohexyl-1-pentanol

Is it mixed with other solvents?

Does mixture contain Halogens?
(Cl, Br, F, I)

Yes

DISPOSAL B:
Non-Halogenated Organic Waste

(Fuel Blending/Incineration)

No (Pure)Is it mixed with Water?

No

DISPOSAL A:
Halogenated Solvent Waste

(High Temp Incineration)

Yes (e.g., DCM mix)

No (Miscible Organic) Action: Phase Separation
(Decant Organic Layer)

Yes (Biphasic) Aqueous Phase
(Check Local Regs)

Organic Phase

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream based on chemical mixtures.

Detailed Procedure
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Collection: Pour the 1-Cyclohexyl-1-pentanol into the Non-Halogenated waste carboy. Use

a funnel to prevent drips.

Venting: Ensure the cap is vented or loosely tightened if the waste was recently heated, to

prevent pressure buildup. Once cool, tighten fully.

Secondary Containment: Store the carboy in a secondary tray (polypropylene) capable of

holding 110% of the container's volume.

Hand-Off: When the container is 90% full, cap it, wipe the exterior, and schedule pickup with

your facility's EHS (Environmental Health & Safety) or licensed hazardous waste contractor.

Emergency Contingencies (Spill Response)
Because 1-Cyclohexyl-1-pentanol is oily and persistent, standard evaporation techniques for

spills do not apply.[1]

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE: Wear nitrile gloves (double-gloving recommended) and safety goggles.

Absorb: Do not use paper towels (fire risk). Use inert clay absorbents (vermiculite) or specific

organic solvent spill pads.

Clean: Scoop the saturated absorbent into a wide-mouth jar. Label as "Debris contaminated

with 1-Cyclohexyl-1-pentanol."[1]

Wash: Scrub the surface with a detergent solution (soap and water) to emulsify the

remaining oily residue, as water alone will not remove it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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